Cas no 2230800-24-3 (Furan-3-yl(phenyl)methanamine hydrochloride)

• Product Name: Furan-3-yl(phenyl)methanamine hydrochloride
• CAS No: 2230800-24-3
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• CID: 5085847
• PubChem ID: 137966059
• Update Time: 2025-10-24

Furan-3-yl(phenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Furan-3-yl(phenyl)methanamine hydrochloride
• (furan-3-yl)(phenyl)methanamine hydrochloride
• furan-3-yl(phenyl)methanamine;hydrochloride
• CS-0368804
• starbld0034155
• EN300-6474301
• 1-(furan-3-yl)-1-phenylmethanamine hydrochloride
• E82723
• 2230800-24-3

• Inchi： 1S/C11H11NO.ClH/c12-11(10-6-7-13-8-10)9-4-2-1-3-5-9;/h1-8,11H,12H2;1H
• InChI Key： FZUYMDNJOIEIBZ-UHFFFAOYSA-N
• SMILES： Cl.O1C=CC(=C1)C(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 209.0607417g/mol
• Monoisotopic Mass: 209.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2

Additional information on Furan-3-yl(phenyl)methanamine hydrochloride

Furan-3-yl(phenyl)methanamine Hydrochloride: An Overview of Its Properties, Applications, and Recent Research

Furan-3-yl(phenyl)methanamine hydrochloride (CAS No. 2230800-24-3) is a compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a furan ring with a phenyl group and an amine functionality, all in a hydrochloride salt form. The combination of these functional groups endows the compound with a range of interesting properties and potential applications.

The molecular formula of Furan-3-yl(phenyl)methanamine hydrochloride is C₁₁H₁₂ClNO, and its molecular weight is approximately 213.67 g/mol. The presence of the furan ring, which is a five-membered aromatic heterocycle containing an oxygen atom, contributes to the compound's stability and reactivity. The phenyl group, a six-carbon aromatic ring, adds to the compound's hydrophobic character, while the amine functionality provides opportunities for further chemical modifications and interactions.

In terms of physical properties, Furan-3-yl(phenyl)methanamine hydrochloride is typically a white crystalline solid with a melting point ranging from 175°C to 178°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water due to its hydrophobic nature. These properties make it suitable for various laboratory and industrial applications.

The biological activity of Furan-3-yl(phenyl)methanamine hydrochloride has been the subject of several recent studies. One notable area of research involves its potential as a lead compound for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent anti-inflammatory effects in vitro and in vivo. The researchers found that these derivatives could effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their potential use in treating inflammatory diseases.

Another area of interest is the compound's interaction with neurotransmitter systems. A study published in the European Journal of Pharmacology in 2022 investigated the effects of Furan-3-yl(phenyl)methanamine hydrochloride on serotonin receptors. The results indicated that the compound could act as a partial agonist at serotonin 5-HT_2A receptors, which are involved in various neurological processes including mood regulation and cognitive function. This finding opens up possibilities for its use in the treatment of psychiatric disorders such as depression and anxiety.

In addition to its potential therapeutic applications, Furan-3-yl(phenyl)methanamine hydrochloride has also been explored for its use as an intermediate in organic synthesis. Its versatile structure allows it to serve as a building block for more complex molecules. For example, a study published in the Tetrahedron Letters in 2020 described a novel synthetic route to prepare substituted indole derivatives using this compound as a key intermediate. Indoles are important scaffolds in pharmaceuticals and have been used to develop drugs for various conditions including cancer and neurodegenerative diseases.

The safety profile of Furan-3-yl(phenyl)methanamine hydrochloride has also been evaluated in several studies. A toxicological assessment conducted by researchers at the National Institutes of Health (NIH) found that the compound exhibited low toxicity when administered orally or intraperitoneally to laboratory animals. However, it is important to handle this compound with care and follow standard laboratory safety protocols to avoid any potential risks.

In conclusion, Furan-3-yl(phenyl)methanamine hydrochloride (CAS No. 2230800-24-3) is a multifaceted compound with promising applications in both research and industry. Its unique molecular structure provides a foundation for further exploration into its biological activities and potential therapeutic uses. As ongoing research continues to uncover new insights into this compound's properties and behavior, it is likely that we will see more innovative applications emerging in the near future.